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Compound of Interest

Compound Name: 1-Isocyanocyclohexene

Cat. No.: B074982

Health and Safety for 1-lsocyanocyclohexene: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive health and safety information for the
handling of 1-isocyanocyclohexene. Due to the limited availability of specific toxicological
data for this compound, this guide incorporates safety data from the closely related and
structurally similar compound, cyclohexyl isocyanide, to provide a robust understanding of the
potential hazards and necessary precautions. All personnel handling this chemical must be
thoroughly trained in its potential hazards and in the proper handling and emergency
procedures.

Hazard Identification and Classification

1-Isocyanocyclohexene is an isocyanide, a class of organic compounds known for their
distinct and often unpleasant odor, and for their reactivity. While specific GHS classification for
1-isocyanocyclohexene is not widely available, based on the hazards associated with
isocyanates and the available data for analogous compounds like cyclohexyl isocyanide, it
should be treated as a hazardous substance. The primary routes of exposure are inhalation,
skin contact, and eye contact.

Inferred GHS Classification (based on cyclohexyl isocyanide):
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L
Irritation irritation
H334: May cause allergy or
Respiratory Sensitization Category 1 asthma symptoms or breathing
difficulties if inhaled
) L H317: May cause an allergic
Skin Sensitization Category 1 ] ]
skin reaction
Flammable Liquids Category 4 H227: Combustible liquid

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of 1-isocyanocyclohexene is
crucial for its safe handling and storage.

Property Value Source
Molecular Formula C7HsN PubChem[1]
Molecular Weight 107.15 g/mol PubChem[1]
CAS Number 1121-57-9 PubChem[1]
Boiling Point 56-59 °C @ 12 Torr LookChem|[2]
Appearance Clear, colorless liquid LookChem[2]
Odor Pungent, distinct LookChem|[2]
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Toxicological Information

Detailed toxicological studies on 1-isocyanocyclohexene are not readily available. The
following data for the analogous compound, cyclohexyl isocyanide, should be considered
indicative of the potential hazards.

Metric Value Species Route Source
Data not
LD50 (Oral) _ - - -
available
Data not
LD50 (Dermal) _ - - -
available
_ Data not
LC50 (Inhalation) _ - - -
available

General Isocyanate Toxicity: Isocyanates are known sensitizers, meaning that initial exposure
may not cause a reaction, but subsequent exposures, even at very low concentrations, can
trigger severe allergic reactions, including occupational asthma.[3][4] They are also irritants to
the skin, eyes, and respiratory tract.

Experimental Protocols and Safe Handling
Procedures

Adherence to strict safety protocols is mandatory when working with 1-isocyanocyclohexene.
The following procedures are based on best practices for handling hazardous chemicals and
isocyanates.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against exposure.
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PPE Item

Specification

Rationale

Eye Protection

Chemical safety goggles and a

face shield

Protects against splashes to

the eyes and face.

Hand Protection

Nitrile or neoprene gloves

(double gloving recommended)

Provides a barrier against skin
contact. Latex gloves are not

suitable.

Body Protection

Chemical-resistant lab coat or

disposable coveralls

Prevents contamination of

personal clothing.

Respiratory Protection

A properly fitted NIOSH-
approved respirator with an

organic vapor cartridge

Essential for preventing
inhalation of vapors, especially
when working outside of a

fume hood or in case of a spill.

Engineering Controls

Control Measure

Description

All handling of 1-isocyanocyclohexene, including

weighing, transferring, and reactions, must be

Fume Hood ) . )
conducted in a certified chemical fume hood to
minimize inhalation exposure.
o The laboratory should be well-ventilated with a
Ventilation

minimum of 6-12 air changes per hour.

Must be readily accessible in the immediate

Eyewash Station and Safety Shower

work area.

Handling and Storage

e Handling:

o Always work in a well-ventilated area, preferably in a chemical fume hood.

o Avoid direct contact with skin, eyes, and clothing.
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[e]

Use compatible, non-reactive tools and equipment.

o

Keep containers tightly closed when not in use.

Do not eat, drink, or smoke in the work area.

[¢]

[¢]

Wash hands thoroughly after handling.

o Storage:
o Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
o Store in a tightly sealed, properly labeled container.

o Keep away from incompatible materials such as strong acids, strong bases, and oxidizing
agents.

Spill and Emergency Procedures
« Spill:

o Evacuate the immediate area.

[¢]

Wear full PPE, including respiratory protection.

[¢]

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

[e]

Collect the absorbed material into a designated hazardous waste container.

o

Decontaminate the spill area with a suitable solution (e.g., 10% sodium bicarbonate).

Ventilate the area.

[¢]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and water for at least 15 minutes. Seek medical attention if irritation persists.
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« Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Visualizations
Safe Handling Workflow

The following diagram illustrates the standard workflow for safely handling 1-
isocyanocyclohexene in a laboratory setting.
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Caption: Workflow for the safe handling of 1-isocyanocyclohexene.
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Hazard Control Hierarchy

This diagram illustrates the logical relationship between hazard identification, risk assessment,
and the implementation of control measures, following the hierarchy of controls.
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Caption: Hierarchy of controls for managing risks associated with 1-isocyanocyclohexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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